Cas no 1226436-93-6 (2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide)

2-(1H-Indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide is a heterocyclic compound featuring an indole core linked to a methoxy-substituted quinoline moiety via an oxoacetamide bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The indole and quinoline frameworks are known for their bioactivity, suggesting potential applications in targeting specific enzymes or receptors. The methoxy group enhances solubility and modulates binding affinity, while the oxoacetamide linker provides structural flexibility for further derivatization. Its well-defined synthetic route and high purity make it suitable for research in kinase inhibition, anticancer studies, and other therapeutic areas requiring precise molecular interactions.
2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide structure
1226436-93-6 structure
Product Name:2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide
CAS No:1226436-93-6
MF:C20H15N3O3
MW:345.351404428482
CID:6003044
PubChem ID:49677613
Update Time:2025-05-20

2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide
    • VU0528017-1
    • F5893-0192
    • 1226436-93-6
    • AKOS024527393
    • Inchi: 1S/C20H15N3O3/c1-26-17-10-9-12-5-4-8-16(18(12)23-17)22-20(25)19(24)14-11-21-15-7-3-2-6-13(14)15/h2-11,21H,1H3,(H,22,25)
    • InChI Key: ZFEQEUMQHLOAMA-UHFFFAOYSA-N
    • SMILES: C(NC1C2C(C=CC=1)=CC=C(OC)N=2)(=O)C(C1C2=C(NC=1)C=CC=C2)=O

Computed Properties

  • Exact Mass: 345.11134135g/mol
  • Monoisotopic Mass: 345.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 84.1Ų

2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide Pricemore >>

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Additional information on 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide

Comprehensive Overview of 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide (CAS No. 1226436-93-6)

The compound 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide (CAS No. 1226436-93-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole and quinoline moieties, exhibits promising potential in various applications, including drug discovery and development. Its molecular structure, which combines a 2-oxoacetamide linker with a methoxyquinoline group, makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide has surged due to their versatility in medicinal chemistry. The indole scaffold, in particular, is a common feature in many biologically active molecules, including serotonin and melatonin analogs. This has led to increased searches for "indole derivatives in drug discovery" and "quinoline-based therapeutics," reflecting the growing interest in such compounds.

The synthesis of 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide involves multi-step organic reactions, often starting from readily available precursors like indole-3-carboxaldehyde and 8-amino-2-methoxyquinoline. Researchers have optimized these protocols to improve yield and purity, addressing common queries such as "how to synthesize indole-quinoline hybrids" and "best practices for amide bond formation." These topics are frequently discussed in academic forums and patent literature, highlighting the compound's relevance in modern chemistry.

One of the most intriguing aspects of 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide is its potential biological activity. Preliminary studies suggest that it may interact with specific enzyme targets or receptor proteins, making it a candidate for further investigation in areas like cancer research and neurodegenerative diseases. Searches for "indole-quinoline compounds in oncology" and "small molecule inhibitors for CNS disorders" align with these research directions.

From a commercial perspective, 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide is available through specialized chemical suppliers, often listed under its CAS number 1226436-93-6. Buyers frequently search for "high-purity indole derivatives" and "custom synthesis of quinoline amides," indicating a robust market for such compounds. Quality control measures, including HPLC analysis and NMR verification, are critical to ensuring the compound meets research-grade standards.

In conclusion, 2-(1H-indol-3-yl)-N-(2-methoxyquinolin-8-yl)-2-oxoacetamide represents a fascinating example of how heterocyclic chemistry continues to drive innovation in life sciences. Its unique structure and potential applications make it a valuable subject for ongoing research, resonating with trending topics like "next-generation drug candidates" and "targeted molecular therapies." As scientific understanding evolves, this compound may well emerge as a key player in addressing unmet medical needs.

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